Cas no 68862-20-4 (4',5',8-Tri-Me ether-4',5,7,8-Tetrahyedroxyisoflavone)

• Product Name: 4',5',8-Tri-Me ether-4',5,7,8-Tetrahyedroxyisoflavone
• CAS No: 68862-20-4
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 2042912
• PubChem ID: 10687702
• Update Time: 2025-04-21

4',5',8-Tri-Me ether-4',5,7,8-Tetrahyedroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 4',5',8-Tri-Me ether-4',5,7,8-Tetrahyedroxyisoflavone
• 7-Hydroxy-5,8,4'-trimethoxyisoflavone
• Iso-5-methoxyafrormosin
• LMPK12050430
• 68862-20-4

• Inchi： 1S/C18H16O6/c1-21-11-6-4-10(5-7-11)12-9-24-18-15(16(12)20)14(22-2)8-13(19)17(18)23-3/h4-9,19H,1-3H3
• InChI Key： SPFCWKMWALEWEG-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2C(=O)C3C(=C(C(=CC=3OC)O)OC)OC=2)=CC=1

Computed Properties

• Exact Mass: 328.09468823Da
• Monoisotopic Mass: 328.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids